Cas no 16127-59-6 (Propanoic acid,2-hydroxy-, calcium salt (2:1), (2R)-)
16127-59-6 structure
Product Name:Propanoic acid,2-hydroxy-, calcium salt (2:1), (2R)-
CAS No:16127-59-6
MF:C6H10CaO6
MW:218.218001842499
CID:169768
PubChem ID:9859247
Update Time:2025-04-19
Propanoic acid,2-hydroxy-, calcium salt (2:1), (2R)- Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid,2-hydroxy-, calcium salt (2:1), (2R)-
- calcium (R)-2-hydroxypropionate
- calcium,(2R)-2-hydroxypropanoate
- EINECS 240-289-2
- NS00086926
- LACTIC ACID, CALCIUM SALT (2:1), D-
- calcium;(2R)-2-hydroxypropanoate
- PROPANOIC ACID, 2-HYDROXY-, CALCIUM SALT (2:1), (2R)-
- calcium d-lactate
- 98028U73SN
- CALCIUM LACTATE, D-
- 16127-59-6
- Q27272051
- UNII-98028U73SN
-
- Inchi: 1S/2C3H6O3.Ca/c2*1-2(4)3(5)6;/h2*2,4H,1H3,(H,5,6);/q;;+2/p-2/t2*2-;/m11./s1
- InChI Key: MKJXYGKVIBWPFZ-JCWNAWFTSA-L
- SMILES: [Ca+2].O[C@@H](C(=O)[O-])C.O[C@@H](C(=O)[O-])C
Computed Properties
- Exact Mass: 218.01000
- Monoisotopic Mass: 128.98646
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 53.5
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 60.4
Experimental Properties
- Density: g/cm3
- Boiling Point: 227.6 °C at 760 mmHg
- Flash Point: 109.9 °C
- PSA: 120.72000
- LogP: -3.76580
Propanoic acid,2-hydroxy-, calcium salt (2:1), (2R)- Related Literature
-
1. LXVIII.—Preparation of the active lactic acids and the rotation of their metallic salts in solutionT. Purdie,J. Wallace Walker J. Chem. Soc. Trans. 1895 67 616
-
2. CXXXVIII.—Studies in asymmetric synthesis. III. The asymmetric synthesis of l-lactic acid. The optical activity of fermentation lactic acidAlexander McKenzie J. Chem. Soc. Trans. 1905 87 1373
-
3. LXIV.—The chemical action of Bacillus coli communis and similar organisms on carbohydrates and allied compoundsArthur Harden J. Chem. Soc. Trans. 1901 79 610
Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent